![molecular formula C19H16ClFN4O4S2 B2569151 2-[2-({[4-(acetylamino)phenyl]sulfonyl}amino)-1,3-thiazol-4-yl]-N-(3-chloro-4-fluorophenyl)acetamide CAS No. 922073-65-2](/img/structure/B2569151.png)
2-[2-({[4-(acetylamino)phenyl]sulfonyl}amino)-1,3-thiazol-4-yl]-N-(3-chloro-4-fluorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “2-[2-({[4-(acetylamino)phenyl]sulfonyl}amino)-1,3-thiazol-4-yl]-N-(3-chloro-4-fluorophenyl)acetamide” is a complex organic molecule. It contains several functional groups, including an acetylamino group, a phenylsulfonyl group, a thiazole ring, and a chlorofluorophenyl group . The exact role and properties of this compound are not entirely clear from the available literature.
Molecular Structure Analysis
The molecular structure of this compound is complex, with several functional groups attached to a central thiazole ring . These include an acetylamino group, a phenylsulfonyl group, and a chlorofluorophenyl group. The exact 3D structure of the molecule is not provided in the available literature .
Scientific Research Applications
Anticancer Activity
Sulfonamide derivatives have shown significant potential in anticancer therapy. Compounds synthesized from key intermediates similar to the chemical structure of interest have demonstrated cytotoxic activity against breast and colon cancer cell lines. For instance, certain compounds have shown potent efficacy against breast cancer cell lines, comparing favorably with reference drugs like 5-fluorouracil (Ghorab et al., 2015).
Antimicrobial Activity
The synthesis of new heterocyclic compounds incorporating sulfamoyl moieties has been targeted for their potential use as antimicrobial agents. These compounds have been evaluated for their in vitro antibacterial and antifungal activities, showing promising results against various strains (Darwish et al., 2014).
Metabolic Stability Enhancement
Research into the metabolic stability of pharmaceutical compounds is crucial for developing effective medications. Studies have explored various heterocyclic analogues to improve the metabolic stability of certain compounds, reducing the likelihood of deacetylation and enhancing in vivo efficacy (Stec et al., 2011).
Anticonvulsant Agents
Compounds containing a sulfonamide thiazole moiety have been synthesized and evaluated for their anticonvulsant activity. Some of these compounds have shown significant protection against picrotoxin-induced convulsion, with one compound offering 100% protection, indicating their potential as anticonvulsant agents (Farag et al., 2012).
Antitumor and Immunomodulating Effects
Further research has delved into the synthesis of sulfide and sulfone derivatives, exploring their antimicrobial and potential antitumor activities. Additionally, novel synthetic compounds have been investigated for their ability to modulate the immune response to tumors, demonstrating the capacity to enhance the effectiveness of certain lymphoid cell populations against tumor growth (Wang et al., 2004).
properties
IUPAC Name |
2-[2-[(4-acetamidophenyl)sulfonylamino]-1,3-thiazol-4-yl]-N-(3-chloro-4-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16ClFN4O4S2/c1-11(26)22-12-2-5-15(6-3-12)31(28,29)25-19-24-14(10-30-19)9-18(27)23-13-4-7-17(21)16(20)8-13/h2-8,10H,9H2,1H3,(H,22,26)(H,23,27)(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVVVGRDKQBBJGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=NC(=CS2)CC(=O)NC3=CC(=C(C=C3)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16ClFN4O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
482.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.